Ethyl 7-hydroxy-5-heptynoate

• Molecular Formula: C9H14O3
• Molecular Weight: 170.21 g/mol
• IUPAC Name: ethyl 7-hydroxyhept-5-ynoate
• InChI: InChI=1S/C9H14O3/c1-2-12-9(11)7-5-3-4-6-8-10/h10H,2-3,5,7-8H2,1H3
• InChI Key: GXIKDKCDCOLKGV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CCCC#CCO

Description

Ethyl 7-hydroxy-5-heptynoate is a useful research compound. Its molecular formula is C9H14O3 and its molecular weight is 170.21 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A mixture of 20 g of 7-(α-tetrahydropyranyloxy)-5-heptynoic acid, 12 g of ethanol, 50 cc of benzene and 2 drops of concentrated sulfuric acid was refluxed under nitrogen for 3 hours and after letting the mixture return to room temperature, 20 cc of 12.5% sulfuric acid, 30 cc of ethanol and traces of sodium lauryl sulfate were added thereto. The mixture was stirred overnight at 20° C and was then neutralized with sodium carbonate. The mixture was extracted with ether and the ether extracts were dried and the solvent was evaporated off under reduced pressure. The residue was rectified to obtain 8.5 g of ethyl 7-hydroxy-5-heptynoate identical of that of Step E of Example I.